Cas no 350988-64-6 (2-(4-Methylphenyl)quinoline-4-carbohydrazide)

• Product Name: 2-(4-Methylphenyl)quinoline-4-carbohydrazide
• CAS No: 350988-64-6
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• MDL: MFCD01447251
• CID: 2951079
• PubChem ID: 1987868
• Update Time: 2025-04-21

2-(4-Methylphenyl)quinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-甲基苯基)-4-喹啉卡巴肼
• 2-(4-methylphenyl)quinoline-4-carbohydrazide
• 2-p-tolyl quinoline-4-carboxylic acid hydrazide
• 2-(p-Tolyl)quinoline-4-carbohydrazide
• 2-p-Tolyl-quinoline-4-carboxylic acid hydrazide
• Oprea1_118949
• 2-p-tolylquinoline-4-carbohydrazide
• BBL016582
• STK424641
• PROSTAGLANDINSF2ALPHAMETHYLESTER
• 2-p-tolylquinoline-4-carboxylic acid hydrazide
• 350988-64-6
• SR-01000031959
• EN300-03628
• G32633
• ALBB-002623
• MFCD01447251
• VS-05385
• AKOS000116255
• CS-0307615
• Z56822827
• SR-01000031959-1
• 2-(4-Methylphenyl)quinoline-4-carbohydrazide

• MDL： MFCD01447251
• Inchi： 1S/C17H15N3O/c1-11-6-8-12(9-7-11)16-10-14(17(21)20-18)13-4-2-3-5-15(13)19-16/h2-10H,18H2,1H3,(H,20,21)
• InChI Key： TZQWANBRSTUSOU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC(C)=CC=2)=NC2C=CC=CC1=2)NN

Computed Properties

• Exact Mass: 277.121512110g/mol
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68

2-(4-Methylphenyl)quinoline-4-carbohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT